1H-Indole-1-ethanamine, 5-fluoro-

• IUPAC Name: 2-(5-fluoroindol-1-yl)ethanamine
• InChI: InChI=1S/C10H11FN2/c11-9-1-2-10-8(7-9)3-5-13(10)6-4-12/h1-3,5,7H,4,6,12H2
• InChI Key: UEPNGPGBALZHNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN2CCN)C=C1F
• Molecular Formula: C10H11FN2
• Molecular Weight: 178.21 g/mol

Description

Synthesis Analysis

Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc. which created interest among researchers to synthesize a variety of indole derivatives.

Molecular Structure Analysis

The molecular formula of “1H-Indole-1-ethanamine, 5-fluoro-” is C10H11FN2. The molecular weight is 178.21. The structure is available as a 2d Mol file or as a computed 3d SD file.

Scientific Research Applications

Anti-HIV Properties

Researchers have explored indole derivatives as potential anti-HIV agents. For instance:

• .

Electrochemical Properties

A series of indole-based-sulfonamide derivatives were synthesized by treating 5-fluoro-1H-indole-3-carbohydrazide with different aryl-sulfonyl chlorides. .

Biotechnological Applications

Indoles play a role in biotechnology:

• .

Natural Compounds

Indole serves as the parent nucleus for various natural compounds, including tryptophan and indole-3-acetic acid (a plant hormone).

Safety and Hazards

The safety data sheet for a similar compound, “1H-Indole-3-ethanamine, 5-fluoro-, hydrochloride (1:1)”, indicates that it is harmful if swallowed, in contact with skin, or if inhaled. It may cause skin and eye irritation and may cause respiratory irritation. Proper personal protective equipment should be used when handling this compound.

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. Therefore, “1H-Indole-1-ethanamine, 5-fluoro-” could be of interest for future research and development in the field of medicinal chemistry.

Mechanism of Action

Target of Action

The primary targets of 1H-Indole-1-ethanamine, 5-fluoro- are multiple receptors to which it binds with high affinity . The indole scaffold is found in many important synthetic drug molecules, making it a valuable treatment option .

Mode of Action

The compound interacts with its targets, leading to a variety of biological activities. These include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . The mode of action varies depending on the nature of the substitutions in the indole sulfonamide moiety .

Biochemical Pathways

The affected biochemical pathways depend on the specific biological activity of the compound. For example, in its antiviral activity, the compound has been shown to have inhibitory activity against influenza A and Coxsackie B4 virus . The compound’s influence on these pathways leads to downstream effects that contribute to its overall biological activity.

Pharmacokinetics

The electrochemical properties of indole derivatives, including this compound, have been investigated . These studies can provide insights into the compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties, which impact its bioavailability.

Result of Action

The molecular and cellular effects of the compound’s action depend on its specific biological activity. For instance, in its antiviral activity, the compound has been shown to inhibit the replication of certain viruses . Additionally, some derivatives of the compound have shown anti-inflammatory and analgesic activities .